Cas no 2229237-42-5 (1-(methoxymethyl)-3-(nitromethyl)benzene)

• Product Name: 1-(methoxymethyl)-3-(nitromethyl)benzene
• CAS No: 2229237-42-5
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• CID: 6426064
• PubChem ID: 160139820
• Update Time: 2025-06-08

1-(methoxymethyl)-3-(nitromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-(methoxymethyl)-3-(nitromethyl)benzene
• 2229237-42-5
• EN300-1776630

• Inchi： 1S/C9H11NO3/c1-13-7-9-4-2-3-8(5-9)6-10(11)12/h2-5H,6-7H2,1H3
• InChI Key： MTXIAZMRMZHNHW-UHFFFAOYSA-N
• SMILES： O(C)CC1C=CC=C(C[N+](=O)[O-])C=1

Computed Properties

• Exact Mass: 181.07389321g/mol
• Monoisotopic Mass: 181.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 55Ų

Additional information on 1-(methoxymethyl)-3-(nitromethyl)benzene

1-(Methoxymethyl)-3-(Nitromethyl)Benzene: A Comprehensive Overview

The compound 1-(methoxymethyl)-3-(nitromethyl)benzene, identified by the CAS number 2229237-42-5, is a highly specialized aromatic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a methoxymethyl group and a nitromethyl group attached to a benzene ring. The combination of these functional groups imparts distinctive chemical properties, making it a subject of interest for researchers and industry professionals alike.

Methoxymethyl and nitromethyl groups are known for their ability to influence the electronic properties of aromatic compounds. In the case of 1-(methoxymethyl)-3-(nitromethyl)benzene, the methoxymethyl group acts as an electron-donating substituent, while the nitromethyl group serves as an electron-withdrawing substituent. This interplay between the two groups creates a balance in the electronic distribution across the benzene ring, which is crucial for its reactivity and stability. Recent studies have shown that this balance can be leveraged to design novel materials with tailored electronic properties for applications in organic electronics.

The synthesis of 1-(methoxymethyl)-3-(nitromethyl)benzene involves a multi-step process that typically begins with the nitration of toluene derivatives. The introduction of the methoxymethyl group is achieved through alkylation or acylation reactions, followed by careful purification to ensure high purity. Researchers have recently explored green chemistry approaches to optimize this synthesis process, reducing environmental impact while maintaining product quality.

One of the most promising applications of 1-(methoxymethyl)-3-(nitromethyl)benzene lies in its use as an intermediate in pharmaceutical chemistry. The compound's ability to undergo various substitution and addition reactions makes it a valuable building block for synthesizing complex molecules with bioactive properties. For instance, recent studies have demonstrated its potential in the development of new classes of anti-inflammatory agents and antioxidants.

In addition to its role in drug discovery, 1-(methoxymethyl)-3-(nitromethyl)benzene has found applications in materials science, particularly in the development of advanced polymers and coatings. Its unique electronic properties enable it to serve as a precursor for functional polymers with enhanced mechanical and thermal stability. Recent advancements in polymer chemistry have further expanded its utility in creating materials for high-tech applications such as flexible electronics and aerospace components.

The compound's stability under various conditions has also made it a candidate for use in catalytic processes. Researchers have investigated its potential as a ligand in transition metal-catalyzed reactions, where it can stabilize metal centers and enhance catalytic efficiency. These studies have opened new avenues for sustainable chemical synthesis, aligning with global efforts to develop greener industrial processes.

From an environmental perspective, understanding the fate and behavior of 1-(methoxymethyl)-3-(nitromethyl)benzene in natural systems is critical for assessing its safety and sustainability. Recent toxicological studies have provided insights into its biodegradation pathways and potential ecotoxicological effects, paving the way for responsible use in industrial settings.

In conclusion, 1-(methoxymethyl)-3-(nitrom methyl)benzene is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties, combined with ongoing advancements in synthetic methods and application development, position it as a key player in future innovations within chemistry and related fields.